Cas no 2817698-74-9 ((4-Bromo-3-(hydroxymethyl)phenyl)boronic acid)

• Product Name: (4-Bromo-3-(hydroxymethyl)phenyl)boronic acid
• CAS No: 2817698-74-9
• MF: C₇H₈BBrO₃
• MW: 230.851621627808
• CID: 6938814
• PubChem ID: 163321454
• Update Time: 2025-05-07

(4-Bromo-3-(hydroxymethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2817698-74-9
• (4-BROMO-3-(HYDROXYMETHYL)PHENYL)BORONIC ACID
• 4-Bromo-3-(hydroxymethyl)phenylboronic acid
• DB-388936
• AT32711
• (4-Bromo-3-(hydroxymethyl)phenyl)boronic acid

• Inchi： 1S/C7H8BBrO3/c9-7-2-1-6(8(11)12)3-5(7)4-10/h1-3,10-12H,4H2
• InChI Key： RYTXDSCNRZRNHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(B(O)O)C=C1CO

Computed Properties

• Exact Mass: 229.97499Da
• Monoisotopic Mass: 229.97499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų